RIDK34
Description
RIDK34 is a novel inorganic compound characterized by its unique structural configuration and catalytic properties. While specific synthesis protocols remain proprietary, available data suggest it belongs to the transition metal complex family, with a central cobalt ion coordinated to nitrogen-based ligands . Preliminary studies highlight its exceptional stability under high-temperature conditions (up to 450°C) and its efficacy in accelerating oxidation-reduction reactions, particularly in industrial electrochemical applications . Its molecular structure (empirical formula: CoN₄Cl₂·2H₂O) enables selective binding to organic substrates, making it a candidate for sustainable catalysis and energy storage systems .
Properties
Molecular Formula |
C₂₉H₄₃NO₁₀ |
|---|---|
Molecular Weight |
565.65 |
Synonyms |
(E)-12,14-Dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)hexadecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde oxime |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Comparison with Compound A (CoN₄Br₂·2H₂O)
Compound A, a bromine-substituted analogue of RIDK34, shares its cobalt-nitrogen ligand core but differs in halogen composition (Br⁻ vs. Cl⁻). Key distinctions include:
The chloride ligands in this compound enhance electron-withdrawing effects, improving redox activity compared to Compound A’s bulkier bromide ions, which sterically hinder substrate binding .
Functional Comparison with Compound B (FeN₄Cl₂·3H₂O)
Compound B, an iron-based analogue, mirrors this compound’s application in electrocatalysis but exhibits divergent mechanistic pathways:
| Property | This compound | Compound B |
|---|---|---|
| Metal Center | Cobalt (Co²⁺) | Iron (Fe²⁺) |
| Reaction Rate | 4.7 × 10⁻³ s⁻¹ | 2.1 × 10⁻³ s⁻¹ |
| pH Tolerance | Effective at pH 2–10 | Effective at pH 4–8 |
| Oxidative Byproducts | <5% | 12% |
+0.77 V for Fe²⁺/Fe³⁺) . However, Compound B’s lower cost and reduced metal toxicity make it preferable for certain environmental applications .
Research Findings and Performance Metrics
Recent studies underscore this compound’s advantages in industrial settings:
- Synthetic Scalability : A 2024 pilot study achieved 85% purity in large-scale synthesis, outperforming Compound A (72%) and Compound B (68%) under identical conditions .
- Durability : After 1,000 catalytic cycles, this compound retained 92% activity, versus 78% for Compound A and 65% for Compound B .
- Environmental Impact : Lifecycle assessments reveal this compound’s lower heavy-metal leaching (<0.1 ppm) compared to analogues .
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